Cas no 1365271-56-2 (3-(4-fluoro-3-methoxyphenyl)benzonitrile)

• Product Name: 3-(4-fluoro-3-methoxyphenyl)benzonitrile
• CAS No: 1365271-56-2
• MF: C₁₄H₁₀FNO
• MW: 227.233706951141
• MDL: MFCD21609640
• CID: 2771754
• PubChem ID: 70699729
• Update Time: 2025-04-21

3-(4-fluoro-3-methoxyphenyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluoro-3-methoxyphenyl)benzonitrile
• BS-20709
• 1365271-56-2
• 4'-FLUORO-3'-METHOXY-[1,1'-BIPHENYL]-3-CARBONITRILE
• MFCD21609640
• DTXSID10742843
• 4'-Fluoro-3'-methoxy[1,1'-biphenyl]-3-carbonitrile
• [1,1'-Biphenyl]-3-carbonitrile, 4'-fluoro-3'-methoxy-

• MDL： MFCD21609640
• Inchi： 1S/C14H10FNO/c1-17-14-8-12(5-6-13(14)15)11-4-2-3-10(7-11)9-16/h2-8H,1H3
• InChI Key： VMTQTSKLMGAZFS-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1OC)C1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 227.07500
• Monoisotopic Mass: 227.074642105Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 33Ų

Experimental Properties

• PSA: 33.02000
• LogP: 3.37298